2-Aminobutanedioate;hydron
2-Aminobutanedioate;hydron
1-Deoxy-1-(N6-lysino)-D-fructose, also known as aspartate or (+-)-aspartic acid, belongs to the class of organic compounds known as aspartic acid and derivatives. Aspartic acid and derivatives are compounds containing an aspartic acid or a derivative thereof resulting from reaction of aspartic acid at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom. 1-Deoxy-1-(N6-lysino)-D-fructose exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). 1-Deoxy-1-(N6-lysino)-D-fructose has been primarily detected in sweat. 1-Deoxy-1-(N6-lysino)-D-fructose is also a parent compound for other transformation products, including but not limited to, alpha-asp-leu, beta-asp-leu, and beta-asp-ile.
Brand Name:
Vulcanchem
CAS No.:
617-45-8
VCID:
VC0043233
InChI:
InChI=1S/C4H7NO4/c5-2(4(8)9)1-3(6)7/h2H,1,5H2,(H,6,7)(H,8,9)
SMILES:
[H+].[H+].C(C(C(=O)[O-])N)C(=O)[O-]
Molecular Formula:
C4H7NO4
Molecular Weight:
133.1 g/mol
2-Aminobutanedioate;hydron
CAS No.: 617-45-8
Reference Standards
VCID: VC0043233
Molecular Formula: C4H7NO4
Molecular Weight: 133.1 g/mol
CAS No. | 617-45-8 |
---|---|
Product Name | 2-Aminobutanedioate;hydron |
Molecular Formula | C4H7NO4 |
Molecular Weight | 133.1 g/mol |
IUPAC Name | 2-aminobutanedioate;hydron |
Standard InChI | InChI=1S/C4H7NO4/c5-2(4(8)9)1-3(6)7/h2H,1,5H2,(H,6,7)(H,8,9) |
Standard InChIKey | CKLJMWTZIZZHCS-UHFFFAOYSA-N |
SMILES | [H+].[H+].C(C(C(=O)[O-])N)C(=O)[O-] |
Canonical SMILES | [H+].[H+].C(C(C(=O)[O-])N)C(=O)[O-] |
Physical Description | White crystals or crystalline powder; odourless |
Description | 1-Deoxy-1-(N6-lysino)-D-fructose, also known as aspartate or (+-)-aspartic acid, belongs to the class of organic compounds known as aspartic acid and derivatives. Aspartic acid and derivatives are compounds containing an aspartic acid or a derivative thereof resulting from reaction of aspartic acid at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom. 1-Deoxy-1-(N6-lysino)-D-fructose exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). 1-Deoxy-1-(N6-lysino)-D-fructose has been primarily detected in sweat. 1-Deoxy-1-(N6-lysino)-D-fructose is also a parent compound for other transformation products, including but not limited to, alpha-asp-leu, beta-asp-leu, and beta-asp-ile. |
Solubility | Slightly soluble in water; Insoluble in ether Insoluble (in ethanol) |
Synonyms | (+-)-Aspartic Acid (R,S)-Aspartic Acid Ammonium Aspartate Aspartate Aspartate Magnesium Hydrochloride Aspartate, Ammonium Aspartate, Calcium Aspartate, Dipotassium Aspartate, Disodium Aspartate, Magnesium Aspartate, Monopotassium Aspartate, Monosodium Aspartate, Potassium Aspartate, Sodium Aspartic Acid Aspartic Acid, Ammonium Salt Aspartic Acid, Calcium Salt Aspartic Acid, Dipotassium Salt Aspartic Acid, Disodium Salt Aspartic Acid, Hydrobromide Aspartic Acid, Hydrochloride Aspartic Acid, Magnesium (1:1) Salt, Hydrochloride, Trihydrate Aspartic Acid, Magnesium (2:1) Salt Aspartic Acid, Magnesium-Potassium (2:1:2) Salt Aspartic Acid, Monopotassium Salt Aspartic Acid, Monosodium Salt Aspartic Acid, Potassium Salt Aspartic Acid, Sodium Salt Calcium Aspartate Dipotassium Aspartate Disodium Aspartate L Aspartate L Aspartic Acid L-Aspartate L-Aspartic Acid Magnesiocard Magnesium Aspartate Mg-5-Longoral Monopotassium Aspartate Monosodium Aspartate Potassium Aspartate Sodium Aspartate |
PubChem Compound | 23443619 |
Last Modified | Nov 11 2021 |
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